7-Bromo-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H20BrNO4S
• Molecular Weight: 486.4 g/mol
• IUPAC Name: 7-bromo-1-(4-methylsulfanylphenyl)-2-(oxolan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H20BrNO4S/c1-30-16-7-4-13(5-8-16)20-19-21(26)17-11-14(24)6-9-18(17)29-22(19)23(27)25(20)12-15-3-2-10-28-15/h4-9,11,15,20H,2-3,10,12H2,1H3
• Standard InChI Key: AHEDDYVQMSXYIR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4CCCO4)OC5=C(C3=O)C=C(C=C5)Br

Introduction

7-Bromo-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of heterocyclic compounds. It features a unique chromeno-pyrrole core, which is known for its diverse biological activities and potential therapeutic applications. The compound includes a bromine atom, a methylsulfanyl group, and a tetrahydrofuran moiety, contributing to its distinctive chemical properties and reactivity.

Synthesis and Chemical Reactivity

The synthesis of 7-Bromo-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione typically involves multi-step synthetic routes. These methods require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Analytical techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are often employed to confirm the structure of the synthesized compound.

The chemical reactivity of this compound can be explored through various reactions typical of heterocycles. Key reactions may include nucleophilic substitution, electrophilic addition, and metal-catalyzed cross-coupling reactions. These reactions can be leveraged in synthetic pathways to modify the compound for desired properties or activities.

Biological Activities and Potential Applications

7-Bromo-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has potential applications in treating diseases mediated by specific biological pathways, such as those involving nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) and alpha-7 integrin pathways. The compound's mechanism of action is likely related to its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

Biological Pathway	Potential Application
NF-κB Pathway	Anti-inflammatory effects
Alpha-7 Integrin Pathway	Modulation of cell proliferation

Comparison with Similar Compounds

Compounds with similar structures, such as 7-Chloro-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and 7-Fluoro-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also exhibit significant biological activities. These include anti-inflammatory, antimicrobial, and anticancer properties. The unique combination of functional groups and structural arrangement in 7-Bromo-1-[4-(methylsulfanyl)phenyl]-2-(tetrahydrofuran-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may enhance its pharmacological profile compared to these similar compounds.